Cas no 496035-87-1 (4-(2,4-dimethylphenoxy)-N-2-(propan-2-yl)phenylbutanamide)

• Product Name: 4-(2,4-dimethylphenoxy)-N-2-(propan-2-yl)phenylbutanamide
• CAS No: 496035-87-1
• MF: C₂₁H₂₇NO₂
• MW: 325.444586038589
• CID: 5437165
• Update Time: 2025-06-09

4-(2,4-dimethylphenoxy)-N-2-(propan-2-yl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylphenoxy)-N-(2-propan-2-ylphenyl)butanamide
• Butanamide, 4-(2,4-dimethylphenoxy)-N-[2-(1-methylethyl)phenyl]-
• 4-(2,4-dimethylphenoxy)-N-2-(propan-2-yl)phenylbutanamide

• Inchi： 1S/C21H27NO2/c1-15(2)18-8-5-6-9-19(18)22-21(23)10-7-13-24-20-12-11-16(3)14-17(20)4/h5-6,8-9,11-12,14-15H,7,10,13H2,1-4H3,(H,22,23)
• InChI Key： LKLJUZYMPAZZPR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(C)C)(=O)CCCOC1=CC=C(C)C=C1C

Additional information on 4-(2,4-dimethylphenoxy)-N-2-(propan-2-yl)phenylbutanamide

Professional Introduction to Compound with CAS No. 496035-87-1 and Product Name: 4-(2,4-dimethylphenoxy)-N-2-(propan-2-yl)phenylbutanamide

The compound identified by the CAS number 496035-87-1 and the product name 4-(2,4-dimethylphenoxy)-N-2-(propan-2-yl)phenylbutanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique arrangement of functional groups in its molecular structure, including the 2,4-dimethylphenoxy moiety and the N-2-(propan-2-yl)phenylbutanamide moiety, contributes to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. The compound in question has been studied for its pharmacological profile, particularly in the context of modulating enzyme activity and interacting with specific protein targets. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes involved in inflammatory responses and metabolic disorders. These findings are particularly relevant given the increasing prevalence of chronic diseases associated with dysregulated inflammatory pathways.

The 2,4-dimethylphenoxy group is a key structural feature that contributes to the compound's solubility and bioavailability. This moiety is commonly found in a variety of pharmaceutical compounds due to its ability to enhance binding affinity to biological targets. Additionally, the N-2-(propan-2-yl)phenylbutanamide component introduces a hydrophobic region that can improve membrane permeability, facilitating cellular uptake. The combination of these structural elements makes this compound a promising candidate for further development in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been performed on 4-(2,4-dimethylphenoxy)-N-2-(propan-2-yl)phenylbutanamide using various computational platforms. These studies have identified potential binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. The predicted binding affinities are within competitive ranges for these enzymes, suggesting that this compound could serve as a lead structure for developing novel anti-inflammatory agents.

Furthermore, the synthesis of this compound has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations, including nucleophilic substitution reactions and amide bond formation. The use of advanced catalytic systems has allowed for more efficient and environmentally friendly synthesis methods. This is particularly important in pharmaceutical research, where sustainability is increasingly becoming a priority.

In vitro pharmacological studies have begun to elucidate the mechanism of action of 4-(2,4-dimethylphenoxy)-N-2-(propan-2-yl)phenylbutanamide. Initial data suggest that it may exert its effects by inhibiting the activity of specific enzymes or by modulating receptor signaling pathways. These findings are supported by experiments conducted using cell culture models, which demonstrate dose-dependent reductions in inflammatory markers upon treatment with this compound. The specificity of its action is further highlighted by minimal observed side effects at therapeutic concentrations.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its anti-inflammatory properties, it holds promise for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and allergic rhinitis. Additionally, its ability to interact with metabolic enzymes suggests potential benefits in managing metabolic syndrome and related disorders such as type 2 diabetes.

As research progresses, further investigations will focus on understanding the compound's pharmacokinetic profile and long-term safety. Animal models will be employed to assess its efficacy and tolerability in vivo. These studies will provide critical insights into whether this compound can transition from preclinical development to clinical trials.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound 4-(2,4-dimethylphenoxy)-N-2-(propan-2-yl)phenylbutanamide, with its unique structural features and promising biological activity, exemplifies how innovative chemical design can lead to new therapeutic opportunities.